Cas no 7466-59-3 (2,3-dimethyl-3-phenyl-3H-indole)

• Product Name: 2,3-dimethyl-3-phenyl-3H-indole
• CAS No: 7466-59-3
• MF: C₁₆H₁₅N
• MW: 221.297003984451
• CID: 979733
• PubChem ID: 345250
• Update Time: 2025-04-19

2,3-dimethyl-3-phenyl-3H-indole Chemical and Physical Properties

Names and Identifiers

• 2,3-dimethyl-3-phenyl-3H-indole
• 2,3-dimethyl-3-phenylindole
• NSC402719
• DTXSID80323002
• NSC-402719
• AKOS004907354
• 7466-59-3

• Inchi： 1S/C16H15N/c1-12-16(2,13-8-4-3-5-9-13)14-10-6-7-11-15(14)17-12/h3-11H,1-2H3
• InChI Key： ZUHNSWMMTIAOSC-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C(C)(C2C=CC=CC=2)C=1C

Computed Properties

• Exact Mass: 221.12055
• Monoisotopic Mass: 221.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• Density: 1.03
• Boiling Point: 328.6°C at 760 mmHg
• Flash Point: 144.6°C
• Refractive Index: 1.589
• PSA: 12.36